Cas no 2098004-96-5 (Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate)

Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate is a protected amine derivative featuring a benzoisoxazole core with a methyl substituent at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where the tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions. The benzoisoxazole moiety enhances structural rigidity and may contribute to binding interactions in bioactive molecules. Its well-defined reactivity profile and compatibility with diverse synthetic transformations make it a versatile building block for the development of heterocyclic compounds. The product is typically characterized by high purity and consistent performance in multi-step syntheses.

Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate structure

2098004-96-5 structure

Product Name:Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate

CAS No:2098004-96-5

MF:C₁₄H₁₈N₂O₃

MW:262.304323673248

CID:5041179

Update Time:2025-11-02

Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate
- tert-butyl N-[(5-methyl-1,2-benzoxazol-3-yl)methyl]carbamate
- Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate
- Inchi： 1S/C14H18N2O3/c1-9-5-6-12-10(7-9)11(16-19-12)8-15-13(17)18-14(2,3)4/h5-7H,8H2,1-4H3,(H,15,17)
- InChI Key： DXKVIPLNBQHVHA-UHFFFAOYSA-N
- SMILES： O(C(NCC1C2C=C(C)C=CC=2ON=1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 327
XLogP3: 2.6
Topological Polar Surface Area: 64.4

Tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate Pricemore >>

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TRC	T309116-100mg	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5		100mg	$ 135.00	2022-06-02
TRC	T309116-500mg	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5		500mg	$ 550.00	2022-06-02
TRC	T309116-1g	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5		1g	$ 865.00	2022-06-02
Life Chemicals	F1967-2456-0.25g	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5	95%+	0.25g	$539.0	2023-09-06
Life Chemicals	F1967-2456-0.5g	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5	95%+	0.5g	$568.0	2023-09-06
Life Chemicals	F1967-2456-1g	tert-butyl ((5-methylbenzo[d]isoxazol-3-yl)methyl)carbamate	2098004-96-5	95%+	1g	$598.0	2023-09-06
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